Cas no 651317-92-9 ((1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol)

• Product Name: (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol
• CAS No: 651317-92-9
• MF: C₁₅H₂₂OS
• MW: 250.399583339691
• CID: 405900
• PubChem ID: 12078082
• Update Time: 2025-06-22

(1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[[4-(1-methylethyl)phenyl]thio]-, (1S,2S)-
• (1S,2S)-2-(4-propan-2-ylphenyl)sulfanylcyclohexan-1-ol
• (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol
• DTXSID50477142
• F1912-2099
• 651317-92-9
• AKOS030590568
• (1S,2S)-2-{[4-(propan-2-yl)phenyl]sulfanyl}cyclohexan-1-ol

• Inchi： 1S/C15H22OS/c1-11(2)12-7-9-13(10-8-12)17-15-6-4-3-5-14(15)16/h7-11,14-16H,3-6H2,1-2H3/t14-,15-/m0/s1
• InChI Key： QHUMUUUSWSEGNQ-GJZGRUSLSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 250.13926
• Monoisotopic Mass: 250.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol

Chemical Profile of (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol (CAS No. 651317-92-9)

Introducing the compound (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol, identified by its CAS number 651317-92-9, a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure compound has garnered attention due to its structural complexity and potential applications in drug discovery and molecular recognition. The unique stereochemistry of this molecule, characterized by its (1S,2S) configuration, makes it a valuable scaffold for developing novel therapeutic agents with tailored biological activities.

The structural motif of (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol consists of a cyclohexane ring substituted with a phenylsulfanyl group at the 2-position and an isopropyl group at the 4-position of the phenyl ring. This arrangement introduces both hydrophobic and hydrophilic interactions, making it a promising candidate for interactions with biological targets such as enzymes and receptors. The presence of the hydroxyl group at the 1-position further enhances its reactivity and potential for further functionalization.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of a molecule can significantly influence its pharmacological properties, including binding affinity, metabolic stability, and therapeutic efficacy. The enantiopure nature of (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol makes it an ideal candidate for studying the impact of chirality on molecular interactions. Studies have shown that enantiomeric compounds can exhibit markedly different biological activities, underscoring the importance of precise stereochemical control in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclohexane ring provides a rigid scaffold that can be modified through various chemical transformations to create libraries of derivatives with diverse biological profiles. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at specific positions on the phenyl ring or the cyclohexane moiety. These modifications can lead to novel compounds with enhanced pharmacological properties.

The synthesis of (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires careful selection of chiral auxiliaries or catalysts during the synthesis process. Recent advances in asymmetric catalysis have provided new tools for achieving high yields and selectivity in chiral molecule synthesis. For example, transition-metal-catalyzed enantioselective reactions have enabled the efficient construction of complex stereocenters without relying on traditional chiral auxiliaries.

The pharmacological potential of this compound has been explored in several preclinical studies. Its structural features suggest that it may interact with targets involved in neurological disorders, inflammation, and metabolic diseases. Preliminary studies indicate that derivatives of this scaffold exhibit promising activity in animal models of these conditions. Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic properties.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how (1S,2S)-2-{4-(propan-2-yl)phenylsulfanyl}cyclohexan-1-ol interacts with biological targets at the atomic level. By simulating these interactions, researchers can predict binding affinities and optimize molecular structures to improve therapeutic efficacy. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations are being increasingly used to guide experimental design and accelerate the discovery process.

The future prospects for this compound are exciting and multifaceted. Continued investigation into its biological activity will likely uncover new therapeutic applications beyond those initially considered. Additionally, advances in synthetic methodologies may enable more efficient production scales and cost-effective manufacturing processes. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing the full potential of this promising molecule.